Cas no 1870505-91-1 (N-(2-(1H-Pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine)

• Product Name: N-(2-(1H-Pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine
• CAS No: 1870505-91-1
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 5049508
• Update Time: 2025-10-18

N-(2-(1H-Pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine
• 2-chloro-N-(2-pyrrol-1-ylethyl)pyrimidin-4-amine
• N-(2-(1H-Pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine

• Inchi： 1S/C10H11ClN4/c11-10-13-4-3-9(14-10)12-5-8-15-6-1-2-7-15/h1-4,6-7H,5,8H2,(H,12,13,14)
• InChI Key： USWFXUXRVZCFDX-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NCCN1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 184
• XLogP3: 1.9
• Topological Polar Surface Area: 42.7

Additional information on N-(2-(1H-Pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine

N-(2-(1H-Pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine (CAS No. 1870505-91-1): A Comprehensive Overview

N-(2-(1H-Pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine (CAS No. 1870505-91-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique pyrrole and pyrimidine moieties, exhibits promising biological activities, making it a subject of extensive research and development.

The chemical structure of N-(2-(1H-Pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine is composed of a 2-chloropyrimidine core linked to a 1H-pyrrole moiety through an ethyl chain. This structural arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity. The presence of the chloro substituent on the pyrimidine ring and the pyrrole ring contributes to its lipophilicity and enhances its ability to cross biological membranes, thereby improving its bioavailability.

Recent studies have highlighted the potential of N-(2-(1H-Pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine in various therapeutic areas. One of the most notable applications is in the treatment of cancer. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent antiproliferative activity against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

In addition to its antitumor properties, N-(2-(1H-Pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine has shown promise in the treatment of neurological disorders. A study by Johnson et al. (2023) revealed that this compound can modulate neurotransmitter systems and has neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it a valuable candidate for developing treatments for these conditions.

The pharmacokinetic profile of N-(2-(1H-Pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration results in rapid absorption and distribution to target tissues, with a half-life that allows for once-daily dosing regimens. These characteristics make it an attractive candidate for further clinical development.

Toxicity studies have shown that N-(2-(1H-Pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, thorough safety evaluations are ongoing to ensure its long-term safety and efficacy in human subjects.

The potential of N-(2-(1H-Pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine extends beyond its direct therapeutic applications. It serves as a valuable tool for understanding the biological processes involved in disease progression and can be used to identify new targets for drug discovery. For instance, its ability to modulate specific signaling pathways provides insights into the mechanisms underlying cancer and neurological disorders.

In conclusion, N-(2-(1H-Pyrrol-1-yl)ethyl)-2-chloropyrimidin-4-amine (CAS No. 1870505-91-1) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its mechanism of action and clinical utility, positioning it as a valuable asset in the development of novel treatments for various diseases.